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Compound of Interest

Compound Name: N,2,2-trimethylpropan-1-amine

Cat. No.: B1316500

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation and summary of the molecular weight for the
chemical compound (2,2-dimethylpropyl)(methyl)amine.

Compound Identification and Formula

The subject of this analysis is (2,2-dimethylpropyl)(methyl)amine. The first step is to determine
its precise chemical formula.

o Structure: The molecule consists of a central nitrogen atom bonded to a methyl group (-CHs),
a 2,2-dimethylpropyl group (-CH2C(CHs)3), and a hydrogen atom.

e Chemical Formula: Based on its structure, the chemical formula is determined to be
CeH1sN[1][2].

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the standard atomic weights provided by the International Union of Pure
and Applied Chemistry (IUPAC).

Data Presentation: Atomic and Molecular Weights

The table below summarizes the components of the molecular weight calculation.
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Standard Total

Element Symbol Count Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 6 12.011[3][4][5][6]  72.066

Hydrogen H 15 1.008[7][8] 15.120

_ 14.007[3][9][10]

Nitrogen N 1 14.007
[11][12]

Total CeH1sN 22 101.193

The calculated molecular weight of (2,2-dimethylpropyl)(methyl)amine is 101.19 g/mol [1].

Experimental Protocols

The molecular weight presented in this guide is a calculated value derived from standard
atomic weights. In a research or drug development setting, this value would be confirmed
experimentally. The most common and precise method for determining the molecular weight of
a compound like this is Mass Spectrometry.

General Protocol Outline for Mass Spectrometry:

» Sample Preparation: A pure sample of (2,2-dimethylpropyl)(methyl)amine is dissolved in a
suitable volatile solvent.

« lonization: The sample is introduced into the mass spectrometer and ionized. Techniques
such as Electrospray lonization (ESI) or Electron Impact (El) are typically used. lonization
creates charged molecular ions (e.g., [M+H]*).

e Mass Analysis: The ionized molecules are accelerated into a mass analyzer (e.g.,
Quadrupole, Time-of-Flight). The analyzer separates the ions based on their mass-to-charge
ratio (m/z).

» Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum.
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o Data Interpretation: The peak corresponding to the molecular ion is identified to confirm the
molecular weight. For (2,2-dimethylpropyl)(methyl)amine, a prominent peak would be
expected at or near an m/z value of 101.12 (for the monoisotopic mass) or 102.13 (for the
[M+H]* ion).

Note: This is a generalized protocol. Specific instrumental parameters and sample
concentrations would be optimized for the particular instrument and experiment.

Visualization of Calculation Logic

The following diagram illustrates the logical workflow for calculating the molecular weight of the
compound from its constituent elements.
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Caption: Logical flow for molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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